Cuscohygrine (Mixture of Diastereomers)
Cuscohygrine (Mixture of Diastereomers)
Cuscohygrine, also known as bellaradine, belongs to the class of organic compounds known as alkaloids and derivatives. These are naturally occurring chemical compounds that contain mostly basic nitrogen atoms. This group also includes some related compounds with neutral and even weakly acidic properties. Also some synthetic compounds of similar structure are attributed to alkaloids. In addition to carbon, hydrogen and nitrogen, alkaloids may also contain oxygen, sulfur and more rarely other elements such as chlorine, bromine, and phosphorus. Cuscohygrine exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, cuscohygrine is primarily located in the cytoplasm. Outside of the human body, cuscohygrine can be found in fruits and potato. This makes cuscohygrine a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
454-14-8
VCID:
VC0030406
InChI:
InChI=1S/C13H24N2O/c1-14-7-3-5-11(14)9-13(16)10-12-6-4-8-15(12)2/h11-12H,3-10H2,1-2H3/t11-,12+
SMILES:
CN1CCCC1CC(=O)CC2CCCN2C
Molecular Formula:
C₁₃H₂₄N₂O
Molecular Weight:
224.34 g/mol
Cuscohygrine (Mixture of Diastereomers)
CAS No.: 454-14-8
Reference Standards
VCID: VC0030406
Molecular Formula: C₁₃H₂₄N₂O
Molecular Weight: 224.34 g/mol
| CAS No. | 454-14-8 |
|---|---|
| Product Name | Cuscohygrine (Mixture of Diastereomers) |
| Molecular Formula | C₁₃H₂₄N₂O |
| Molecular Weight | 224.34 g/mol |
| IUPAC Name | 1-[(2S)-1-methylpyrrolidin-2-yl]-3-[(2R)-1-methylpyrrolidin-2-yl]propan-2-one |
| Standard InChI | InChI=1S/C13H24N2O/c1-14-7-3-5-11(14)9-13(16)10-12-6-4-8-15(12)2/h11-12H,3-10H2,1-2H3/t11-,12+ |
| Standard InChIKey | ZEBIACKKLGVLFZ-TXEJJXNPSA-N |
| Isomeric SMILES | CN1CCC[C@@H]1CC(=O)C[C@@H]2CCCN2C |
| SMILES | CN1CCCC1CC(=O)CC2CCCN2C |
| Canonical SMILES | CN1CCCC1CC(=O)CC2CCCN2C |
| Melting Point | 40-41°C |
| Physical Description | Solid |
| Description | Cuscohygrine, also known as bellaradine, belongs to the class of organic compounds known as alkaloids and derivatives. These are naturally occurring chemical compounds that contain mostly basic nitrogen atoms. This group also includes some related compounds with neutral and even weakly acidic properties. Also some synthetic compounds of similar structure are attributed to alkaloids. In addition to carbon, hydrogen and nitrogen, alkaloids may also contain oxygen, sulfur and more rarely other elements such as chlorine, bromine, and phosphorus. Cuscohygrine exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, cuscohygrine is primarily located in the cytoplasm. Outside of the human body, cuscohygrine can be found in fruits and potato. This makes cuscohygrine a potential biomarker for the consumption of these food products. |
| Synonyms | rel-1-[(2R)-1-Methyl-2-pyrrolidinyl]-3-[(2S)-1-methyl-2-pyrrolidinyl]-2-propanone; _x000B_(R*,S*)-1,3-Bis(1-methyl-2-pyrrolidinyl)-2-propanone; Bellaradin; Bellaradine; Cuskhygrin; Cuskhygrine; meso-Cuscohygrine; |
| Reference | - Boit, Ergebnisse der Alkaloid-Chemie bis 1960. Akademie-Verlag, Berlin (1960). p. 51- G.V. Lazur’evskii, Trudy UzGU 15, 43 (1939)- R. Shakirov, M.V. Telezhenetskaya, I.A. Bessonova, S.F. Aripova, I.A. Israilov, M.N. Sultankhodzhaev, V.I. Vinogradova, V.I. Akhmedzhanova, T.S. Tulyaganov, B.T. Salimov, V.A. Tel’nov, Chem. Nat. Comp. 32, 386 (1996) |
| PubChem Compound | 1201543 |
| Last Modified | Nov 11 2021 |
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